![molecular formula C15H16N2O3 B1214127 5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-2-furohydrazide CAS No. 364599-56-4](/img/structure/B1214127.png)
5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-2-furohydrazide
Overview
Description
5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-2-furohydrazide, also known as 5-Indenyloxy-2-furohydrazide (5-IOFH), is a synthetic organic compound with a variety of applications in scientific research. It is a small molecule that can be synthesized from readily available starting materials and is used as a versatile reagent in organic synthesis, particularly in the synthesis of heterocyclic compounds. 5-IOFH has also been studied for its potential applications in the fields of biochemistry, pharmacology, and medicine.
Scientific Research Applications
Cancer Research
Compounds with structural similarities, specifically those containing indenylidene and hydrazide functionalities, have been explored for their potential as cancer therapeutics. For instance, novel (E)-N'-(2,3-dihydro-1H-inden-1-ylidene) benzohydrazides were synthesized and evaluated as potent LSD1 inhibitors. Compounds from this study showed significant LSD1 inhibitory activity and anti-proliferation activities against cancer cell lines highly expressing LSD1, suggesting their promise as cancer therapeutics (Zhou et al., 2016).
Synthesis Methodology
Research on the synthesis of complex molecules with indenyl or furohydrazide moieties highlights the development of new synthetic methodologies. A study presented a one-pot, efficient method for synthesizing 5-methyl-3H,3′H-spiro[furan-2,1′-isobenzofuran]-3,3′-dione derivatives, showcasing advancements in synthetic chemistry that could be applicable to compounds like 5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-2-furohydrazide (Mohammadizadeh et al., 2016).
Antimicrobial and Antifungal Activities
Derivatives of similar structural motifs have been investigated for their antimicrobial properties. A study on new phenolic Mannich bases with piperazines, incorporating indenyl structures, assessed their cytotoxic/anticancer and CA inhibitory effects, revealing potential antimicrobial applications (Gul et al., 2019).
Antiviral Activity
Benzamide-based compounds, related to the core structure of this compound, were synthesized and showed significant antiavian influenza virus activity, highlighting the potential of such compounds in antiviral research (Hebishy et al., 2020).
Properties
IUPAC Name |
5-(2,3-dihydro-1H-inden-5-yloxymethyl)furan-2-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3/c16-17-15(18)14-7-6-13(20-14)9-19-12-5-4-10-2-1-3-11(10)8-12/h4-8H,1-3,9,16H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJKZHHPRIDEAQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)OCC3=CC=C(O3)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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